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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal use of

PARAPLAST PLUS®, a specialized paraffin-based embedding medium. PARAPLAST PLUS
is a composition of highly purified paraffin, plastic polymers, and a unique addition of Dimethyl

Sulfoxide (DMSO), which accelerates tissue infiltration.[1][2] These properties make it

particularly effective for large, dense, or fatty tissue samples that are often challenging to

process.[1][3][4]

I. Introduction to PARAPLAST PLUS®
PARAPLAST PLUS® is a refined mixture of high-purity paraffin and plastic polymers, with the

addition of approximately 0.8% DMSO.[1] This formulation is designed to offer faster and more

efficient tissue penetration than standard paraffin embedding media.[1][5] The melting point of

PARAPLAST PLUS® is typically between 56-57°C.[6]

The key advantages of using PARAPLAST PLUS® include:

Accelerated Infiltration: The presence of DMSO significantly speeds up the infiltration

process, which can reduce overall tissue processing time.[2][3]

Improved Sectioning: The combination of purified paraffin and plastic polymers provides

excellent tissue support, allowing for the cutting of thin, wrinkle-free sections with minimal

compression.[1]
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Enhanced Performance with Difficult Tissues: It is particularly well-suited for large, dense, or

fatty tissues that are prone to incomplete infiltration with standard paraffin.[3][4]

II. Recommended Infiltration Times
While PARAPLAST PLUS® is designed for accelerated processing, optimal infiltration times

can vary based on tissue type, size, and density. The following table provides recommended

starting points for infiltration schedules. It is important to note that these are guidelines, and

some degree of optimization may be necessary for specific experimental conditions.
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Tissue Type Tissue Size

Recommended
Infiltration Time in
PARAPLAST
PLUS® (at 56-60°C)

Notes

Small Biopsies < 2 mm thick
1 - 2 hours (in 2

changes of wax)

Ensure complete

dehydration and

clearing prior to

infiltration.

Routine Surgical

Specimens
3 - 5 mm thick

2 - 4 hours (in 2-3

changes of wax)

Good for a wide range

of tissue types with

average density.

Large or Dense

Tissues
> 5 mm thick

4 - 6 hours (in 3

changes of wax)

The DMSO in

PARAPLAST PLUS®

is particularly

beneficial for these

samples. Consider

vacuum assistance.

Fatty Tissues (e.g.,

Breast, Skin)
Variable

3 - 5 hours (in 3

changes of wax)

Ensure thorough

dehydration and

clearing to remove all

lipids before

infiltration.

Brain Tissue Sectioned
4 - 6 hours (in 3

changes of wax)

Gentle agitation can

aid in complete

infiltration.

Disclaimer: The times provided are estimates based on general histological principles and the

properties of PARAPLAST PLUS®. It is highly recommended to perform initial trials to

determine the optimal infiltration times for your specific tissue types and processing protocols.

III. Experimental Protocols
This section outlines a comprehensive protocol for tissue processing and embedding using

PARAPLAST PLUS®.
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A. Materials and Reagents
Tissue samples

10% Neutral Buffered Formalin (or other suitable fixative)

Graded series of ethanol (70%, 80%, 95%, 100%)

Xylene (or a xylene substitute)

PARAPLAST PLUS® pellets

Tissue processor or manual processing containers

Paraffin oven (maintained at 56-60°C)

Embedding station with molds

Forceps

B. Detailed Methodologies
1. Fixation:

Immediately place the fresh tissue specimen in a volume of 10% neutral buffered formalin

that is at least 10-20 times the volume of the tissue.

Ensure the tissue thickness is appropriate for the fixative to penetrate (typically no more than

5mm).

Fixation time will vary depending on the tissue size and type, but a minimum of 24 hours is

generally recommended for adequate fixation.

2. Dehydration:

This process removes water from the tissue. The following is a typical dehydration series.

The duration of each step can be adjusted based on tissue size and density.

70% Ethanol: 1 hour
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80% Ethanol: 1 hour

95% Ethanol: 1 hour

100% Ethanol: 1 hour (perform three changes)

3. Clearing:

This step removes the dehydrating agent and prepares the tissue for paraffin infiltration.

Xylene is a common clearing agent.

Xylene: 1 hour (perform two to three changes)

The tissue should appear translucent after proper clearing.

4. Infiltration with PARAPLAST PLUS®:

Pre-melt the PARAPLAST PLUS® pellets in a paraffin oven set to 56-60°C.

Transfer the cleared tissue into the molten PARAPLAST PLUS®.

Perform 2-3 changes of molten PARAPLAST PLUS® to ensure complete removal of the

clearing agent. Refer to the table in Section II for recommended total infiltration times.

For dense or large tissues, using a vacuum during infiltration can aid in the removal of

trapped air and enhance paraffin penetration.

5. Embedding:

At an embedding station, select an appropriately sized mold.

Fill the mold with molten PARAPLAST PLUS®.

Using warm forceps, carefully orient the infiltrated tissue within the mold in the desired plane

of sectioning.

Place the labeled tissue cassette on top of the mold.

Cool the block on a cold plate to solidify the PARAPLAST PLUS®.
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Once solidified, remove the paraffin block from the mold. The block is now ready for

sectioning.

IV. Visualized Workflows
The following diagrams illustrate the key processes involved in tissue preparation using

PARAPLAST PLUS®.
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Figure 1. Overview of the tissue processing and embedding workflow.
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Figure 2. Detailed workflow for the PARAPLAST PLUS® infiltration steps.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1176158?utm_src=pdf-body-img
https://www.benchchem.com/product/b1176158?utm_src=pdf-body
https://www.benchchem.com/product/b1176158?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Paraplast Plus for tissue embedding 125387-89-5 [sigmaaldrich.com]

2. rhenium-medical.co.il [rhenium-medical.co.il]

3. Surgipath Paraplast & Paraplast X-Tra Tissue Embedding Medium (39601006)
[shop.leicabiosystems.com]

4. tedpella.com [tedpella.com]

5. agarscientific.com [agarscientific.com]

6. Paraplast Tissue Embedding Medium [weberscientific.com]

To cite this document: BenchChem. [Optimizing Tissue Infiltration with PARAPLAST PLUS®:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176158#optimal-infiltration-times-for-paraplast-plus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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